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Compound of Interest

Compound Name: N-(4-Bromobutoxy)phthalimide

Cat. No.: B1277281 Get Quote

In-Depth Technical Guide: N-(4-
Bromobutoxy)phthalimide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for N-(4-Bromobutoxy)phthalimide (CAS No. 5093-32-3).

The information herein is intended to support safe laboratory and research practices.

Chemical Identification and Physical Properties
N-(4-Bromobutoxy)phthalimide is a chemical intermediate utilized in various synthetic

applications.
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Identifier Value Source

Chemical Name N-(4-Bromobutoxy)phthalimide -

CAS Number 5093-32-3 [1][2][3]

Molecular Formula C12H12BrNO3 [1][2][3]

Molecular Weight 298.13 g/mol [2][3]

Appearance
Off-white to light yellow

solid/powder
[3]

Melting Point 70-72 °C [2][3]

Boiling Point 403.6 ± 47.0 °C (Predicted) [3]

Density 1.57 ± 0.1 g/cm³ (Predicted) [3]

Hazard Identification and Classification
Based on available data, N-(4-Bromobutoxy)phthalimide is classified as an irritant. A

comprehensive GHS classification from a verified Safety Data Sheet is not readily available.

The following classification is inferred from older risk statements (R36/37/38).

GHS Hazard Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor if you feel unwell.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid generating dust.
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage
Store in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2-8°C.[3]

Keep container tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling N-(4-
Bromobutoxy)phthalimide:

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved N95 or higher-rated

particulate respirator is recommended.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Thermal decomposition may produce carbon oxides (CO, CO2), nitrogen

oxides (NOx), and hydrogen bromide gas.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment. Avoid dust formation.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Carefully sweep up the spilled material and place it into a

suitable, labeled container for disposal. Avoid creating dust. Clean the spill area with a wet

cloth or paper towels and dispose of them as hazardous waste.

Toxicological and Ecotoxicological Information
Detailed toxicological and ecotoxicological studies for N-(4-Bromobutoxy)phthalimide are not

readily available in the public domain. As an irritant, it should be handled with care to avoid

direct contact. The environmental fate and effects of this compound have not been fully

investigated.

Experimental Protocols
Specific experimental protocols detailing the safety and toxicology of N-(4-
Bromobutoxy)phthalimide are not available in published literature. Standard methodologies

for assessing skin and eye irritation (e.g., OECD Guidelines) would be applicable.

Visualizations
Safe Handling Workflow for N-(4-
Bromobutoxy)phthalimide
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Safe Handling Workflow for N-(4-Bromobutoxy)phthalimide
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Caption: A logical workflow for the safe handling of N-(4-Bromobutoxy)phthalimide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1277281?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Logic Diagram

Emergency Response Logic
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Caption: Decision-making process for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["N-(4-Bromobutoxy)phthalimide" safety, handling, and
MSDS information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277281#n-4-bromobutoxy-phthalimide-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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